Cas no 1807162-16-8 (2-Bromo-6-cyano-3-ethylphenylacetic acid)

• Product Name: 2-Bromo-6-cyano-3-ethylphenylacetic acid
• CAS No: 1807162-16-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5038605
• Update Time: 2025-10-28

2-Bromo-6-cyano-3-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-ethylphenylacetic acid

• Inchi： 1S/C11H10BrNO2/c1-2-7-3-4-8(6-13)9(11(7)12)5-10(14)15/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： WYFUHKBUDRCDOV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1CC)CC(=O)O

Computed Properties

• Exact Mass: 266.989
• Monoisotopic Mass: 266.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-6-cyano-3-ethylphenylacetic acid

Comprehensive Overview of 2-Bromo-6-cyano-3-ethylphenylacetic acid (CAS No. 1807162-16-8)

The compound 2-Bromo-6-cyano-3-ethylphenylacetic acid (CAS No. 1807162-16-8) is a specialized aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent, a cyano group, and an ethyl side chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most searched questions related to 2-Bromo-6-cyano-3-ethylphenylacetic acid is its role in medicinal chemistry. Recent studies highlight its utility in designing small-molecule therapeutics, especially for targeting inflammatory pathways. The presence of both electron-withdrawing (cyano) and electron-donating (ethyl) groups on the phenyl ring allows for fine-tuning of electronic properties, which is critical for optimizing drug-receptor interactions. This aligns with the growing demand for precision medicine and personalized therapies.

Another trending topic is the compound's application in agrochemical formulations. The bromo and cyano functional groups contribute to its potential as a precursor for herbicides and fungicides. With the global push toward sustainable agriculture, researchers are investigating how derivatives of 2-Bromo-6-cyano-3-ethylphenylacetic acid can enhance crop protection while minimizing environmental impact. This resonates with searches for eco-friendly pesticides and green chemistry solutions.

From a synthetic perspective, the compound's reactivity is a focal point for organic chemists. The bromine atom at the 2-position offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the cyano group can be hydrolyzed to a carboxylate or reduced to an amine, expanding its utility in multi-step syntheses. These attributes make it a valuable building block for high-throughput screening libraries.

Analytical characterization of 2-Bromo-6-cyano-3-ethylphenylacetic acid often involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound's stability under ambient conditions is another frequently searched topic, as it ensures ease of handling in laboratory settings.

In the context of intellectual property, several patents mention derivatives of this compound for applications ranging from anticancer agents to neurological disorder treatments. This underscores its commercial relevance and aligns with searches for novel drug candidates and patent landscapes in the pharmaceutical industry.

Environmental and safety profiles of 2-Bromo-6-cyano-3-ethylphenylacetic acid are also critical discussion points. While it is not classified as hazardous under current regulations, proper laboratory handling protocols are emphasized to mitigate risks. This addresses common queries about chemical safety data sheets (SDS) and regulatory compliance.

Looking ahead, the compound's adaptability positions it as a key player in interdisciplinary research. Whether in material science for designing functional polymers or in diagnostic imaging as a tracer molecule, its potential spans beyond traditional applications. This versatility mirrors the increasing interest in multi-functional chemicals and convergence technologies.

In summary, 2-Bromo-6-cyano-3-ethylphenylacetic acid (CAS No. 1807162-16-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its broad applicability across pharmaceuticals, agrochemicals, and material science ensures its continued relevance in scientific and industrial advancements.